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CAS No.: 2967-95-5
Cat. No.: B1654939

Get Quote

Executive Summary

2-(4-Fluorophenyl)-3-hydroxypropanoic acid (CAS: 2967-95-5), often referred to as 4-
Fluoro-Tropic Acid, represents a critical scaffold in modern medicinal chemistry. As a fluorinated
bioisostere of tropic acid (the chiral acid moiety of atropine and scopolamine), this compound
offers a strategic advantage: it retains the pharmacophore necessary for muscarinic receptor
binding while significantly enhancing metabolic stability through the "fluorine effect."

This technical guide details the synthesis, resolution, and application of this building block. We
move beyond basic literature to provide field-tested protocols for both chemical and biocatalytic
production, ensuring high enantiopurity (>98% ee) for drug development pipelines.

Structural Significance & The Fluorine Effect

The introduction of a fluorine atom at the para-position of the phenyl ring in tropic acid
fundamentally alters the molecule's physicochemical profile without disrupting steric binding at

the receptor site.
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Feature

Impact on Drug Design

Mechanism

Metabolic Blocking

High

The C-F bond (116 kcal/mol)
renders the para-position
resistant to Cytochrome P450-
mediated hydroxylation, a
common clearance pathway

for phenyl-containing drugs.

Lipophilicity

Moderate Increase

Increases logP, facilitating
better blood-brain barrier
(BBB) penetration for CNS-

active anticholinergics.

Electronic Effects

Electron Withdrawal

Lowers the pKa of the
carboxylic acid slightly; alters
the electrostatic potential of
the aromatic ring, potentially

strengthening

stacking interactions in the

receptor pocket.

Chemical Identity

IUPAC Name: 2-(4-Fluorophenyl)-3-hydroxypropanoic acid

Common Name: 4-Fluoro-Tropic Acid

CAS Number: 2967-95-5

Molecular Formula:

Molecular Weight: 184.16 g/mol

Chiral Center: C2 (Alpha-carbon)

Synthetic Pathways: Protocols & Causality
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To access this chiral building block, researchers typically choose between Chemical Synthesis
(lvanov Reaction) for racemic bulk material or Biocatalytic Resolution for high-enantiopurity
requirements.

Route A: The Ivanov Reaction (Chemical Synthesis)

Best for: Generating racemic standards or bulk intermediates where chirality is introduced later.

The Ivanov reaction involves the condensation of the dianion of a phenylacetic acid derivative
with formaldehyde. This route is robust but requires careful temperature control to prevent
polymerization of formaldehyde.

Reagents:

4-Fluorophenylacetic acid (Starting Material)

Isopropylmagnesium chloride (iPrMgCl) or Phenylmagnesium bromide (PhMgBr)

Paraformaldehyde (Source of HCHO)

THF (Anhydrous)

Protocol:

Dianion Formation: In a flame-dried flask under Argon, dissolve 4-fluorophenylacetic acid
(1.0 eq) in anhydrous THF. Cool to 0°C.[1]

» Grignard Addition: Add iPrMgCl (2.2 eq) dropwise. Note: The first equivalent deprotonates
the carboxylic acid; the second removes the alpha-proton to form the enediolate (lvanov
reagent).

o Reflux: Heat the mixture to gentle reflux for 1 hour to ensure complete dianion formation. The
solution typically turns a dark yellow/brown.

o Formaldehyde Addition: Cool the mixture to room temperature. Add depolymerized
paraformaldehyde (gas) or solid paraformaldehyde (1.2 eq) suspended in THF. Critical Step:
Exothermic reaction. Maintain temperature <30°C to avoid side reactions.
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e Quench: Stir for 2 hours, then quench with dilute HCI (1M) until pH < 2.
o Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[2]

 Purification: Recrystallize from Toluene/Hexane to yield the racemic acid.

Route B: Biocatalytic Kinetic Resolution
(Enantioselective)

Best for: Obtaining >99% ee (S)- or (R)-enantiomers for drug candidates.

Lipase-catalyzed hydrolysis of the ethyl ester is the industry standard for this class of
compounds. Pseudomonas cepacia lipase (PCL) and Candida antarctica lipase B (CALB) are
highly effective.

Protocol:

o Esterification: Convert the racemic acid (from Route A) to its ethyl ester using
Ethanol/H2SO4 (reflux, 4h).

o Enzymatic Setup: Suspend Ethyl 2-(4-fluorophenyl)-3-hydroxypropionate (10 g) in phosphate
buffer (0.1 M, pH 7.0) with 10% acetone as a co-solvent to improve solubility.

e Hydrolysis: Add Immobilized Lipase PS (Pseudomonas cepacia) (500 mg). Stir at 30°C.

e Monitoring: Monitor the reaction by Chiral HPLC. The enzyme typically hydrolyzes the (S)-
ester to the (S)-acid, leaving the (R)-ester intact (or vice versa depending on the specific
lipase strain; PCL generally favors the S-enantiomer for tropic acid derivatives).

e Termination: Stop reaction at 50% conversion (approx. 24-48 hours).

o Separation: Adjust pH to 8.0 and extract the unreacted (R)-ester with MTBE. Then, acidify
the aqueous layer to pH 2.0 and extract the (S)-acid with Ethyl Acetate.

Workflow Visualization
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The following diagram illustrates the decision matrix and process flow for synthesizing and
resolving the target compound.

Ivanov Reaction PN Biocalalytic Resolution
(iPrMgCl + HCHO) ~Fluoro- (ETOH, H+) (e e (Lipase PS/pH 7)

Click to download full resolution via product page

Figure 1: Synthetic workflow comparing chemical synthesis and downstream enzymatic
resolution.

Applications in Drug Discovery[3][4][5][6][7]
Anticholinergic Bioisosteres

The primary utility of 2-(4-fluorophenyl)-3-hydroxypropanoic acid is as a direct replacement
for tropic acid in the synthesis of muscarinic antagonists.

o Target: Muscarinic Acetylcholine Receptors (MAChRS).

» Rational Design: The hydroxyl group at C3 is critical for hydrogen bonding with the receptor
(specifically Asn residues in the binding pocket). The 4-fluoro substitution blocks metabolic
deactivation without introducing steric clash, potentially extending the half-life of
bronchodilators (e.g., Tiotropium analogs).

Chiral Auxiliary & Resolving Agent

While less common than Mandelic acid, the 4-fluoro derivative offers a distinct solubility profile.
It can be used to resolve racemic amines via diastereomeric salt formation. The fluorine atom
provides a convenient NMR handle (

-NMR) to monitor the resolution process without complex derivatization.

Quality Control & Analytics
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Trustworthy data is the bedrock of drug development. The following analytical methods are
recommended for validating the identity and purity of the building block.

Parameter Method Specification
Chemical Purity HPLC (C18 Column) > 98.0%
Enantiomeric Excess Chiral HPLC (Chiralcel OD-H) > 99.0% ee

_ 3.8-4.2 (m, 2H,
Identity (

400 MHz,
), 4.3 (m, 1H,

NMR)

), 6.9-7.4 (M, 4H, Ar-H)

Identit Singlet approx -115 ppm (vs
y ( 376 MHz, g pp ppm (

NMR) )

Residual Solvents GC-Headspace < 5000 ppm (Class 3)

Chiral HPLC Condition (Example):

¢ Column: Daicel Chiralcel OD-H (4.6 x 250 mm, 5 um)

e Mobile Phase: Hexane : Isopropanol : TFA(90:10:0.1)
e Flow Rate: 1.0 mL/min

o Detection: UV @ 254 nm

¢ Retention: (R)-isomer typically elutes before (S)-isomer (verify with standards).

References

» lvanov Reaction Mechanism & Scope: Title: The lvanov Reaction: A Review.
Source:Synthesis, 1975.

» Biocatalytic Resolution of Tropic Acid Derivatives
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Hydrolases.[3]

o Source:Journal of the Brazilian Chemical Society, 2005.
o URL:[Link]
e Fluorine in Medicinal Chemistry

o Title: Fluorine in Medicinal Chemistry: A Review of Anti-Cancer Agents.

o Source:ChemBioChem, 2004.[4]

o URL:[Link]

e Compound Data (PubChem)

o Title: 2-(4-Fluorophenyl)-3-hydroxypropanoic acid (Compound Summary).
o Source:PubChem.

o URL:[Link]
e Lipase Catalysis in Organic Synthesis

o Title: Lipase-catalyzed esters syntheses in organic media: A review.

o Source:ResearchGate.[3]

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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